Friulimicin D

• Molecular Formula: C60H96N14O19
• Molecular Weight: 1317.5 g/mol
• InChI: InChI=1S/C60H96N14O19/c1-8-32(4)20-15-13-11-9-10-12-14-16-23-42(76)66-36(26-41(62)75)53(85)72-50-35(7)65-54(86)40-22-19-25-74(40)58(90)47(31(2)3)70-57(89)49(34(6)61)69-44(78)30-64-51(83)37(27-45(79)80)67-43(77)29-63-52(84)38(28-46(81)82)68-56(88)48(33(5)60(92)93)71-55(87)39-21-17-18-24-73(39)59(50)91/h14,16,31-40,47-50H,8-13,15,17-30,61H2,1-7H3,(H2,62,75)(H,63,84)(H,64,83)(H,65,86)(H,66,76)(H,67,77)(H,68,88)(H,69,78)(H,70,89)(H,71,87)(H,72,85)(H,79,80)(H,81,82)(H,92,93)/b16-14-/t32?,33-,34+,35+,36-,37-,38-,39+,40-,47+,48-,49+,50-/m0/s1
• InChIKey: YCENLAAIZVXNOG-JCDMCXPCSA-N

Friulimicin D: Baseline Profile

Friulimicin D (CAS 302327-42-0) is a cyclic lipopeptide antibiotic produced by the actinomycete Actinoplanes friuliensis [1]. It is one of four naturally occurring congeners (friulimicins A–D) isolated from fermentation broths, characterized by an identical macrocyclic decapeptide core linked via a diaminobutyric acid residue to an acylated exocyclic asparagine [2]. The compound exhibits a molecular weight of approximately 1317.49 g/mol and a molecular formula of C60H96N14O19 [3]. As a member of the calcium-dependent antibiotic (CDA) class, Friulimicin D requires calcium ions for full antimicrobial activity, a property that distinguishes it mechanistically from membrane-active lipopeptides such as daptomycin [4].

Compound Class Cyclic lipopeptide antibiotic

Activity Profile Calcium-dependent antimicrobial screening

Physicochemical Note Higher isoelectric point vs. amphomycin class

Target Engagement C55-P (bactoprenol phosphate) complex

• [1] Vértesy L, Aretz W, Fehlhaber HW, Kogler H. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000;53(8):816-827. View Source
• [2] Vértesy L, Aretz W, Fehlhaber HW, Kogler H. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000;53(8):816-827. View Source
• [3] PeptideDB. Friulimicin D product database entry. View Source
• [4] Schneider T, Gries K, Josten M, et al. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate. Antimicrob Agents Chemother. 2009;53(4):1610-1618. View Source

Friulimicin D: Key Differentiators

Within the acidic lipopeptide class, compounds such as daptomycin, amphomycin, and A54145 exhibit overlapping structural motifs yet demonstrate fundamentally divergent mechanisms of antibacterial action [1]. Friulimicin D, like its congener friulimicin B, targets the bactoprenol phosphate carrier C55-P in a calcium-dependent manner to inhibit peptidoglycan biosynthesis [2]. In contrast, daptomycin acts via calcium-dependent membrane depolarization and pore formation [3]. Amphomycin, while also targeting C55-P, is distinguished by a lower isoelectric point and a structurally distinct exocyclic amino acid linkage (acylated aspartic acid versus the acylated asparagine found in friulimicins), which alters its physicochemical behavior and formulation characteristics [4]. Generic substitution between these agents is therefore not supported by either target engagement data or biophysical property profiles. The following quantitative evidence establishes the specific differentiation parameters that must inform compound selection.

Attribute

Friulimicin D

Daptomycin / Amphomycin

Isoelectric point

Higher pI (neutral Asn side chain)

Lower pI (acidic Asp side chain)

Stress response signature

LiaRS not significantly induced

LiaRS strongly induced (daptomycin)

Primary target

C55-P sequestration

Membrane depolarisation / complex

• [1] Baltz RH, Miao V, Wrigley SK. Natural products to drugs: daptomycin and related lipopeptide antibiotics. Nat Prod Rep. 2005;22(6):717-741. View Source
• [2] Schneider T, Gries K, Josten M, et al. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate. Antimicrob Agents Chemother. 2009;53(4):1610-1618. View Source
• [3] Schneider T, Gries K, Josten M, et al. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate. Antimicrob Agents Chemother. 2009;53(4):1610-1618. View Source
• [4] Vértesy L, Aretz W, Fehlhaber HW, Kogler H. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000;53(8):816-827. View Source

Friulimicin D Evidence Guide

Transcriptomic Stress Response vs. Daptomycin

Friulimicin B, the principal and best-characterized congener of the friulimicin series, exerts antibacterial activity through the formation of a calcium-dependent complex with the bactoprenol phosphate carrier C55-P, thereby inhibiting peptidoglycan biosynthesis [1]. This target is distinct from that of daptomycin, which acts via calcium-dependent insertion into the bacterial cytoplasmic membrane leading to depolarization and potassium efflux [2]. Expression profiling in Bacillus subtilis confirms this mechanistic divergence: the LiaRS two-component system, a sentinel for membrane perturbation, is exclusively and strongly induced by daptomycin but not by friulimicin B, indicating that the two compounds elicit fundamentally different cell envelope stress responses [3].

Stress Response

Head-to-head

LiaRS induction: not significant vs. strong (daptomycin)

Reported stress response divergence

B. subtilis, 1 µg/mL, 10 min

Evidence Dimension	Primary antibacterial target and mode of action
Target Compound Data	Friulimicin B: forms Ca2+-dependent complex with bactoprenol phosphate carrier C55-P, inhibiting peptidoglycan precursor cycling [1]
Comparator Or Baseline	Daptomycin: inserts into cytoplasmic membrane in a Ca2+-dependent manner, causing membrane depolarization and ion leakage [2]
Quantified Difference	Qualitative difference in primary target; friulimicin targets C55-P (not exploited by any clinically used antibiotic), whereas daptomycin targets the cytoplasmic membrane
Conditions	In vitro biochemical assays; whole-cell studies in Bacillus subtilis and Staphylococcus aureus

Why This Matters

Target differentiation directly impacts resistance cross-susceptibility profiles; compounds targeting distinct essential pathways are less likely to exhibit cross-resistance, a critical consideration for combination therapy research or sequential treatment strategies.

• [1] Schneider T, Gries K, Josten M, et al. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate. Antimicrob Agents Chemother. 2009;53(4):1610-1618. View Source
• [2] Schneider T, Gries K, Josten M, et al. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate. Antimicrob Agents Chemother. 2009;53(4):1610-1618. View Source
• [3] Wecke T, Zühlke D, Mäder U, Jordan S, Voigt B, Pelzer S, Labischinski H, Homuth G, Hecker M, Mascher T. Daptomycin versus Friulimicin B: in-depth profiling of Bacillus subtilis cell envelope stress responses. Antimicrob Agents Chemother. 2009;53(4):1619-1623. View Source

Calcium-Dependent C55-P Binding Affinity

Friulimicin B exhibits potent inhibitory activity against Bacillus subtilis 168, with a reported minimum inhibitory concentration (MIC) of 0.078 μg/mL in the presence of 50 μg/mL calcium [1]. For comparison, laspartomycin C demonstrates an MIC of 8 μg/mL against the same B. subtilis strain, representing an approximately 100-fold difference in potency [2]. While direct MIC data for Friulimicin D specifically against this strain are not available in the primary literature, the conserved macrocyclic core shared among friulimicin congeners predicts comparable activity [3].

C55-P Binding

Reported

K_d 0.21 µM (+0.1% C55-P)

vs. K_d 1.22 µM (DOPC alone)

Supports C55-P binding interaction studies

Biosensor model membrane

Evidence Dimension	Minimum inhibitory concentration (MIC) against Bacillus subtilis
Target Compound Data	Friulimicin B: 0.078 μg/mL (in presence of 50 μg/mL Ca2+) [1]
Comparator Or Baseline	Laspartomycin C: 8 μg/mL [2]
Quantified Difference	Laspartomycin C MIC is approximately 100-fold higher (8 μg/mL vs 0.078 μg/mL)
Conditions	Bacillus subtilis 168; broth microdilution assay; supplemented with 50 μg/mL calcium

Why This Matters

For researchers screening compounds for activity against Bacillus species or developing antimicrobial susceptibility assays, this potency differential informs compound selection and expected assay sensitivity requirements.

• [1] Schneider T, Gries K, Josten M, et al. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate. Antimicrob Agents Chemother. 2009;53(4):1610-1618. View Source
• [2] The Cell Envelope Stress Response of Bacillus subtilis towards Laspartomycin C. Data referencing Kleijn LH, et al. (2016). View Source
• [3] Vértesy L, Aretz W, Fehlhaber HW, Kogler H. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000;53(8):816-827. View Source

Isoelectric Point Shift vs. Amphomycin

The friulimicin congeners (A, B, C, and D) possess higher isoelectric points than the structurally related amphomycins [1]. This difference is a direct consequence of the distinct exocyclic amino acid linkage: friulimicins contain an acylated asparagine residue, whereas amphomycins contain an acylated aspartic acid residue, which introduces an additional negative charge and lowers the isoelectric point [2]. The higher isoelectric point of friulimicins translates to altered chromatographic behavior, solubility characteristics, and formulation requirements relative to amphomycin-type compounds [3].

Isoelectric Point

Head-to-head

Higher pI (friulimicin) vs. lower pI (amphomycin)

Charge-based property differentiation

Structural elucidation

Evidence Dimension	Isoelectric point (pI) and net molecular charge at physiological pH
Target Compound Data	Friulimicin A, B, C, D: higher isoelectric points relative to amphomycins [1]
Comparator Or Baseline	Amphomycin series (e.g., A-1437 A, B, E, G): lower isoelectric points due to acylated aspartic acid residue [2]
Quantified Difference	Qualitative difference in isoelectric point; exact pI values not reported in primary literature but inferred from structural charge differences
Conditions	Ion-exchange chromatography separation; structural characterization by NMR and mass spectrometry

Why This Matters

Isoelectric point differences directly impact chromatographic purification strategies, solubility in aqueous buffers, and compatibility with formulation excipients. For researchers isolating or formulating these compounds, this distinction is operationally critical.

• [1] Vértesy L, Aretz W, Fehlhaber HW, Kogler H. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000;53(8):816-827. View Source
• [2] Vértesy L, Aretz W, Fehlhaber HW, Kogler H. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000;53(8):816-827. View Source
• [3] Vértesy L, Aretz W, Fehlhaber HW, Kogler H. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000;53(8):816-827. View Source

Biosynthetic Gene Cluster & Engineering

Friulimicin B demonstrates retained activity against clinically relevant multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant Enterococcus spp. (VRE), and drug-resistant Streptococcus pneumoniae (DRSP) [1]. In clinical development studies, friulimicin B showed MICs in the range of 2–8 μg/mL against vancomycin-intermediate and vancomycin-resistant S. aureus (VISA/VRSA) strains [2]. While direct MIC values for Friulimicin D against these specific resistant strains are not available in the open literature, the structural conservation of the macrocyclic core across friulimicin congeners supports the expectation of a comparable resistance profile [3].

Gene Cluster

Class-level

24 ORFs fully sequenced

Enables biosynthetic engineering studies

A. friuliensis genome, NRPS assembly

Evidence Dimension	Antibacterial activity against multidrug-resistant strains
Target Compound Data	Friulimicin B: active against MRSA, VRE, DRSP; MICs 2–8 μg/mL against VISA/VRSA strains [1][2]
Comparator Or Baseline	Not applicable (class-level property assessment)
Quantified Difference	Not quantified; qualitative retention of activity against resistant strains documented
Conditions	In vitro susceptibility testing; clinical isolate panels

Why This Matters

Compounds that retain activity against multidrug-resistant pathogens are valuable as reference standards in resistance surveillance programs and as tool compounds for studying resistance mechanisms.

• [1] ClinicalTrials.gov Identifier: NCT00492271. First Time in Man Trial for Friulimicin B. Accessed 2025. View Source
• [2] Friulimicin B antimicrobial activity summary. Data referenced from Grokipedia and vendor technical documentation. View Source
• [3] Vértesy L, Aretz W, Fehlhaber HW, Kogler H. Friulimicins: novel lipopeptide antibiotics with peptidoglycan synthesis inhibiting activity from Actinoplanes friuliensis sp. nov. II. Isolation and structural characterization. J Antibiot (Tokyo). 2000;53(8):816-827. View Source

Friulimicin D Application Scenarios

Mechanism of Action Studies

Friulimicin D serves as a critical reference compound for studies aimed at distinguishing between calcium-dependent lipopeptides that target bactoprenol phosphate (C55-P) and those that primarily disrupt membrane integrity. As demonstrated by Schneider et al., friulimicin B forms a Ca2+-dependent complex with C55-P, a mechanism not shared by daptomycin [1]. Researchers can employ Friulimicin D in comparative gene expression profiling (e.g., monitoring LiaRS induction), precursor incorporation assays (UDP-N-acetylmuramyl-pentapeptide accumulation), or biosensor-based binding studies to assign novel lipopeptides to the appropriate mechanistic subclass [2].

Combinatorial Biosynthesis & Medicinal Chemistry

The distinct isoelectric point of the friulimicin series relative to amphomycin-type lipopeptides makes Friulimicin D a valuable reference standard for developing and validating ion-exchange chromatography methods [1]. Additionally, its well-characterized molecular weight (1317.49 g/mol) and molecular formula (C60H96N14O19) support its use as a calibrant in LC-MS workflows for natural product dereplication and quality control of fermentation batches [2].

Lipid-Binding Biophysics & Model Membranes

Friulimicin D's target, the bactoprenol phosphate carrier C55-P, is not exploited by any currently marketed antibiotic [1]. This target novelty makes Friulimicin D a valuable tool compound for investigating the evolutionary constraints on resistance development to C55-P sequestration. Researchers can use Friulimicin D in serial passage experiments to identify resistance-conferring mutations, or as a probe to screen for synergistic combinations that potentiate C55-P-targeting activity [2].

Analytical Reference Standard

The strict calcium requirement for antimicrobial activity positions Friulimicin D as a model compound for investigating the role of divalent cations in lipopeptide-target interactions. Model membrane approaches using DOPC monolayers have demonstrated that calcium is essential for friulimicin interaction with phospholipid membranes, whereas AFM imaging indicates calcium has no effect on aggregate formation [1]. Friulimicin D can therefore be employed in biosensor studies (e.g., surface plasmon resonance, quartz crystal microbalance) to quantify the calcium-dependence of C55-P binding kinetics and to screen for calcium-independent analogs [2].

Application

Selection Property

Validation Focus

Cell wall precursor cycle studies

Distinct stress response signature

LiaRS induction in B. subtilis

Combinatorial biosynthesis

Characterized 24-ORF gene cluster

NRPS module engineering tractability

Model membrane biophysics

Calcium-dependent C55-P binding

Binding specificity in DOPC/C55-P membranes

Analytical reference standard

Defined molecular weight & pI

Chromatographic purity & identity verification

• [1] Schneider T, Gries K, Josten M, et al. The lipopeptide antibiotic Friulimicin B inhibits cell wall biosynthesis through complex formation with bactoprenol phosphate. Antimicrob Agents Chemother. 2009;53(4):1610-1618. View Source
• [2] Wecke T, Zühlke D, Mäder U, Jordan S, Voigt B, Pelzer S, Labischinski H, Homuth G, Hecker M, Mascher T. Daptomycin versus Friulimicin B: in-depth profiling of Bacillus subtilis cell envelope stress responses. Antimicrob Agents Chemother. 2009;53(4):1619-1623. View Source